Cas no 2138542-10-4 (3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138542-10-4
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• CID: 6358739
• PubChem ID: 165787830
• Update Time: 2025-10-28

3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161547
• 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol
• 2138542-10-4

• Inchi： 1S/C12H19ClN2O/c1-8-10(13)7-14-15(8)11-6-9(16)4-5-12(11,2)3/h7,9,11,16H,4-6H2,1-3H3
• InChI Key： FQGOQUMQMKKWER-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C)C1CC(CCC1(C)C)O

Computed Properties

• Exact Mass: 242.1185909g/mol
• Monoisotopic Mass: 242.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38Ų

Additional information on 3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol

Introduction to 3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2138542-10-4)

3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2138542-10-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and exhibits a unique structural framework that makes it a promising candidate for various therapeutic applications. The compound's structure consists of a cyclohexane ring substituted with a pyrazole moiety, which is further functionalized with a chlorine and methyl group, along with two methyl groups on the cyclohexane ring.

The pyrazole scaffold is well-known for its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the chloro and methyl substituents on the pyrazole ring can significantly influence the compound's pharmacological profile, making it an attractive target for drug discovery and development. Recent studies have highlighted the potential of this compound in modulating specific biological pathways and receptors, which could lead to the development of novel therapeutic agents.

In terms of its chemical properties, 3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol is a solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its molecular formula is C₁₅H₂₀ClNO₂, with a molecular weight of approximately 279.78 g/mol. The compound's stability under various conditions has been extensively studied, and it has been found to be stable under standard laboratory conditions.

The synthesis of 3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4-chloro-5-methylpyrazole with an appropriate cyclohexanone derivative, followed by reduction and functionalization steps to introduce the hydroxyl group. The efficiency and yield of these reactions can be optimized by varying reaction conditions such as temperature, solvent, and catalysts.

In the context of medicinal chemistry, 3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol has shown promising results in preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, studies have explored its activity against various cancer cell lines, where it has exhibited selective cytotoxicity towards certain types of cancer cells while showing minimal toxicity to normal cells.

The pharmacokinetic properties of 3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol have also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral therapeutic agent. The compound's ability to cross biological membranes and reach target tissues effectively is crucial for its therapeutic efficacy.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Chloro-5-methyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol in human subjects. These trials are designed to assess various endpoints, including drug tolerability, pharmacodynamic effects, and clinical outcomes in patients with specific conditions. The results from these trials will provide valuable insights into the compound's potential as a novel therapeutic agent.

In conclusion, 3-(4-Chloro-5-methyl-1H-pyrazol-1-y)-l)-4,4-dimethylcyclohexan-l -ol (CAS No. 2138542-l0-l) represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development into therapeutic agents for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future applications in medicine.